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Compound of Interest

Compound Name: TEGOSOFT 189

Cat. No.: B1169835 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of TEGOSOFT® 189 (INCI: Isopropyl Palmitate)

against other common skin hydrating agents. Due to a lack of publicly available, direct

comparative clinical studies on TEGOSOFT® 189, this guide focuses on a comparison of the

mechanisms of action and provides standardized experimental protocols for evaluating skin

hydration. The data presented for alternative ingredients are illustrative of typical results found

in clinical studies.

Mechanism of Action: A Tale of Two Hydration
Strategies
Skin hydration is primarily achieved through two mechanisms: occlusion, which prevents water

loss, and humectancy, which attracts and binds water. TEGOSOFT® 189, an emollient,

primarily functions as an occlusive agent. In contrast, ingredients like glycerin and hyaluronic

acid are humectants.

TEGOSOFT® 189 (Isopropyl Palmitate): The Occlusive Barrier

Isopropyl Palmitate is an ester of isopropyl alcohol and palmitic acid. As an emollient, it forms a

thin, non-greasy film on the surface of the skin. This lipid barrier reduces the rate of

transepidermal water loss (TEWL), effectively sealing in moisture and leading to a smoother,

softer skin feel.
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Alternative Hydrators: The Humectant Powerhouses

Glycerin: A small, highly hygroscopic molecule that can penetrate the stratum corneum and

draw water from the dermis and the environment into the epidermis.

Hyaluronic Acid: A large glycosaminoglycan known for its remarkable ability to bind and hold

water molecules—up to 1000 times its weight. It forms a hydrating film on the skin's surface

and helps to maintain skin turgor.

Comparative Performance Overview
The following table summarizes the key characteristics and expected performance of

TEGOSOFT® 189 in comparison to glycerin and hyaluronic acid based on their mechanisms of

action.

Feature
TEGOSOFT® 189
(Isopropyl
Palmitate)

Glycerin Hyaluronic Acid

INCI Name Isopropyl Palmitate Glycerin Sodium Hyaluronate

Primary Mechanism Occlusive (Emollient) Humectant Humectant

Mode of Action
Forms a lipid barrier to

prevent water loss

Attracts and binds

water from the dermis

and environment

Binds large amounts

of water at the skin

surface

Effect on TEWL

Directly reduces

TEWL by forming a

barrier

Indirectly may reduce

TEWL by improving

barrier function

Forms a hydrating

film, can indirectly

influence TEWL

Skin Feel
Non-greasy, smooth,

silky

Can be tacky at high

concentrations

Smooth, can form a

film

Molecular Weight 298.5 g/mol 92.1 g/mol
High (can vary, >1,000

kDa)

Solubility Oil-soluble Water-soluble Water-soluble
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Experimental Protocols for Skin Hydration
Assessment
To quantitatively assess the skin hydration effects of a topical product, a standardized,

controlled clinical study is essential. The following protocol outlines a typical methodology.

Objective
To evaluate the short-term and long-term skin hydration and barrier function effects of a test

formulation (containing TEGOSOFT® 189) compared to a placebo and/or active comparators

(e.g., formulations with glycerin or hyaluronic acid).

Study Design
Design: A randomized, double-blind, controlled study.

Subjects: A panel of healthy volunteers (typically 20-30 subjects) with self-perceived dry skin

on the volar forearm.

Test Areas: Three to four small areas (e.g., 2x2 cm) are marked on the volar forearm of each

subject.

Treatments:

Test Formulation (e.g., Cream with X% TEGOSOFT® 189)

Active Comparator 1 (e.g., Cream with Y% Glycerin)

Active Comparator 2 (e.g., Cream with Z% Hyaluronic Acid)

Placebo (Vehicle cream without active ingredients)

Untreated Control

Measurement Instruments
Corneometer®: Measures the electrical capacitance of the skin surface, which correlates

with the hydration level of the stratum corneum. Results are expressed in arbitrary units
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(A.U.).

Tewameter®: Measures the transepidermal water loss (TEWL), an indicator of skin barrier

function. Results are expressed in g/m²/h.

Procedure
Acclimatization: Subjects acclimatize to the controlled environmental conditions (e.g., 20-

22°C, 40-60% humidity) for at least 20 minutes before measurements.

Baseline Measurements (T0): Baseline Corneometer® and Tewameter® readings are taken

from all test areas.

Product Application: A standardized amount of each test product (e.g., 2 mg/cm²) is applied

to the assigned test areas. One area remains untreated.

Post-Application Measurements: Measurements are repeated at set time points, for

example:

Short-term: 1, 2, 4, and 8 hours post-application (T1h, T2h, T4h, T8h).

Long-term: Daily application for a period of 1 to 4 weeks, with measurements taken at

baseline and at the end of each week.

Data Analysis
The change from baseline (Δ) in Corneometer® and Tewameter® values is calculated for each

time point and for each treatment. Statistical analysis (e.g., ANOVA with post-hoc tests) is used

to determine significant differences between the treatments.

Visualizing the Science
To better understand the concepts discussed, the following diagrams illustrate the mechanism

of action and the experimental workflow.
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Fig. 1: Mechanisms of Action for Skin Hydration.
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Fig. 2: Skin Hydration Study Workflow.
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To cite this document: BenchChem. [Validating the Skin Hydration Effects of TEGOSOFT®
189: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169835#validating-the-skin-hydration-effects-of-
tegosoft-189]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1169835#validating-the-skin-hydration-effects-of-tegosoft-189
https://www.benchchem.com/product/b1169835#validating-the-skin-hydration-effects-of-tegosoft-189
https://www.benchchem.com/product/b1169835#validating-the-skin-hydration-effects-of-tegosoft-189
https://www.benchchem.com/product/b1169835#validating-the-skin-hydration-effects-of-tegosoft-189
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1169835?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

